Synthesis of dual functional pyrimidinium ionic liquids as reaction media and antimicrobial agents†
RSC Advances Pub Date: 2016-11-01 DOI: 10.1039/C6RA21865B
Abstract
The development of materials with intrinsic synergistic properties has attracted great interest in the fields of chemistry and materials science. This article describes the design of and a concise two-step synthetic route to twenty N-alkyl pyrimidinium ionic liquids with the ability to be used as reaction media and antibacterial agents. These synergistic materials have been synthesized by the N-alkylation of pyrimidine, a precursor of nucleobases, with varied n-alkyl (C1–C10) halides followed by anion metathesis of the resulting pyrimidinium halides using the salt of the counter anions, tetrafluoroborate (BF4−) and bis(trifluoromethanesulfonyl)amide (NTf2−) in good to excellent yields. With these newly synthesized quaternized pyrimidinium ionic liquids (PyrILs), the studies of solubility/miscibility in common solvents, solute–solvent interactions using UV-visible spectroscopy, compatibility as a designed solvent for chemical reactions and evaluation of antimicrobial properties were conducted. The assessment of biological properties of all the PyrILs with BF4− counteranion against several microorganisms revealed that the [C9Pyr]BF4 and [C10Pyr]BF4 containing longer alkyl chains are potential antibacterial agents showing excellent bioactivity against both Gram-positive S. aureus (MIC = 8 and 4 μg mL−1, respectively), and Gram-negative E. coli bacteria (MIC = 8 and 4 μg mL−1, respectively).
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Journal Name：RSC Advances
Research Products
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CAS no.: 16881-33-7
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CAS no.: 18944-28-0
